Cas no 494846-34-3 (Cyclopropanecarbonitrile, 2,2-dimethyl-3-phenyl-, (1S,3S)-)

• Product Name: Cyclopropanecarbonitrile, 2,2-dimethyl-3-phenyl-, (1S,3S)-
• CAS No: 494846-34-3
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 1533869
• Update Time: 2024-08-24

Cyclopropanecarbonitrile, 2,2-dimethyl-3-phenyl-, (1S,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2,2-dimethyl-3-phenyl-, (1S,3S)-

• Inchi： 1S/C12H13N/c1-12(2)10(8-13)11(12)9-6-4-3-5-7-9/h3-7,10-11H,1-2H3/t10-,11-/m0/s1
• InChI Key： XXCQEIYQDPRHOZ-QWRGUYRKSA-N
• SMILES： [C@H]1(C#N)[C@H](C2=CC=CC=C2)C1(C)C

Computed Properties

• Exact Mass: 171.10489

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 285.2±29.0 °C(Predicted)
• PSA: 23.79